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Compound of Interest

Compound Name: Uracil Arabinoside

L  Get Quote

Cat. No.: B1667586

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This document provides essential, immediate
safety and logistical information for the handling of Uracil Arabinoside, also known as
Cytarabine or Ara-C. The following procedural guidance and data are intended to supplement,
not replace, institutional safety protocols and regulatory guidelines.

Quantitative Data Summary

The following tables summarize key quantitative data for Uracil Arabinoside, providing a quick
reference for its physical and toxicological properties.

Property Value
Molecular Formula CoH12N206
Molecular Weight 244.20 g/mol
Appearance White crystalline powder
Highly soluble in water. Moderately soluble in
Solubility alcohols and other polar organic solvents. Low

solubility in non-polar solvents.[1]

Storage Temperature

2-8°C
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Toxicity Data (Cytarabine) Value Species
LD50 Oral >5,000 mg/kg[2][3] Rat
LD50 Oral 3,150 mg/kg|[3] Mouse

Note: No specific occupational exposure limits (OELs) have been established for Uracil
Arabinoside by major regulatory bodies.[2] Therefore, it is crucial to handle this compound
with a high degree of caution, minimizing exposure at all times.

Experimental Protocol: Safe Handling of Uracil
Arabinoside

This protocol outlines the step-by-step procedure for the safe handling of Uracil Arabinoside
in a laboratory setting.

[EEN

. Preparation and Engineering Controls:

 All work with Uracil Arabinoside powder should be conducted in a designated area,
preferably within a certified chemical fume hood or a cytotoxic laminar flow cabinet to control
airborne patrticles.

e Ensure that an eyewash station and safety shower are readily accessible.
o The work surface should be covered with a disposable, absorbent plastic-backed liner.
2. Personal Protective Equipment (PPE):

e Gloves: Wear two pairs of powder-free, chemotherapy-rated nitrile gloves. The outer glove
should be removed and disposed of in the designated cytotoxic waste container immediately
after handling is complete.

e Gown: A disposable, low-permeability gown with a solid front and long sleeves with tight-
fitting cuffs is required.

o Eye Protection: Chemical safety goggles and a face shield should be worn to protect against
splashes.
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Respiratory Protection: If there is a risk of generating aerosols or if working outside of a
containment device, a NIOSH-approved respirator (e.g., N95 or higher) is mandatory.

. Weighing and Reconstitution:

When weighing the powder, perform the task within the fume hood to minimize the risk of
inhalation.

Use a dedicated set of utensils (spatula, weighing paper) for Uracil Arabinoside.

When reconstituting the powder, add the diluent slowly and carefully to avoid splashing.

. Handling of Solutions:

All procedures involving solutions of Uracil Arabinoside should be performed over the
plastic-backed liner.

Use Luer-Lok syringes and needles to prevent accidental disconnection and spraying of the
solution.

Avoid recapping needles.

. Spill Management:

In the event of a spill, immediately alert others in the area.

Wearing full PPE, contain the spill with absorbent pads.

For small spills, dampen the solid material with water before carefully transferring it to a
designated cytotoxic waste container.

Clean the spill area with a suitable decontaminating agent (e.g., a solution of sodium
hypochlorite), followed by a thorough rinse with water.

. Decontamination and Waste Disposal:

All disposable items that have come into contact with Uracil Arabinoside, including gloves,
gowns, liners, and utensils, must be disposed of in clearly labeled "Cytotoxic Waste" or
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"Chemotherapy Waste" containers.

o Contaminated reusable equipment should be decontaminated according to established
laboratory procedures.

» Cytotoxic waste should be incinerated at high temperatures by a licensed hazardous waste
disposal service.[2]

7. Personal Hygiene:

o After handling is complete and PPE has been removed, wash hands thoroughly with soap
and water.

Do not eat, drink, or apply cosmetics in the laboratory area.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Uracil
Arabinoside, from preparation to disposal.
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Safe Handling Workflow for Uracil Arabinoside
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Caption: Logical workflow for the safe handling of Uracil Arabinoside.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1667586?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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